Cas no 2320142-36-5 (1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane
• CAS No: 2320142-36-5
• MF: C₁₇H₂₁F₃N₂O
• MW: 326.356654882431
• CID: 5339416
• Update Time: 2025-11-06

1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-cyclobutyl-1,4-diazepan-1-yl)(2-(trifluoromethyl)phenyl)methanone
• (4-cyclobutyl-1,4-diazepan-1-yl)-[2-(trifluoromethyl)phenyl]methanone
• 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane

• Inchi： 1S/C17H21F3N2O/c18-17(19,20)15-8-2-1-7-14(15)16(23)22-10-4-9-21(11-12-22)13-5-3-6-13/h1-2,7-8,13H,3-6,9-12H2
• InChI Key： KECFLDXIAVPFDL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCCN(CC1)C1CCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6

Additional information on 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane

1-Cyclobutyl-4-2-(Trifluoromethyl)Benzoyl-1,4-Diazepane: A Comprehensive Overview

The compound 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane, identified by the CAS number 2320142-36-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a cyclobutyl group and a trifluoromethylbenzoyl substituent introduces unique electronic and steric properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of diazepane derivatives in drug design, particularly due to their ability to modulate receptor activity and enzyme function. The cyclobutyl moiety in this compound contributes to its rigidity, which can enhance binding affinity to target proteins. Meanwhile, the trifluoromethylbenzoyl group imparts lipophilicity and fluorine-based interactions, which are crucial for optimizing pharmacokinetic properties such as absorption and distribution.

In terms of synthesis, researchers have employed various strategies to construct this compound. One common approach involves the coupling of a cyclobutyl-containing intermediate with a trifluoromethylbenzoyl derivative through amide bond formation. This method leverages the reactivity of carboxylic acids or their activated derivatives, such as acid chlorides or mixed carbonates, to facilitate the reaction. The use of coupling agents like HATU or EDCI has been shown to improve yield and selectivity in these reactions.

The pharmacological profile of 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane has been explored in several in vitro and in vivo models. Early findings suggest that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating conditions like Alzheimer's disease.

Moreover, the compound's stability under physiological conditions has been evaluated, revealing favorable half-life values that support its potential for oral administration. Preclinical toxicity studies indicate that it demonstrates low cytotoxicity at therapeutic concentrations, which is a critical factor for drug development.

In conclusion, 1-cyclobutyl-4-2-(trifluoromethyl)benzoyl-1,4-diazepane represents a novel chemical entity with intriguing properties that warrant further investigation. As research progresses, this compound may pave the way for innovative therapeutic interventions across multiple disease areas.